4-Chloro-2-(piperidine-4-carboxamido)anisole

• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H17ClN2O2/c1-18-12-3-2-10(14)8-11(12)16-13(17)9-4-6-15-7-5-9/h2-3,8-9,15H,4-7H2,1H3,(H,16,17)
• InChI Key: DBUZNXJVCBJPTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2CCNCC2

Description

4-Chloro-2-(piperidine-4-carboxamido)anisole is a useful research compound. Its molecular formula is C13H17ClN2O2 and its molecular weight is 268.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-2-(4-pyridinecarboxamido)anisole hydrochloride (from E14) (10 g) was hydrogenated over Adams' catalyst (0.25 g) at 300 psi in ethanol (250 ml) at 70° for 6 hours. The residue obtained after filtration and evaporation was taken up in a mixture of ethyl acetate and aqueous sodium carbonate, the organic layer was dried (Na2CO3) filtered and evaporated to give 4-chloro-2-(piperidine-4-carboxamido)anisole as a cream-coloured powder (7.4 g). (A portion was recrystallised from ethyl acetate to give white prisms, m.p. 124°-126°.)